N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)-2-phenylacetamide

• IUPAC Name: N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)-2-phenylacetamide
• InChI: InChI=1S/C15H17N3O2/c1-10-14(11(2)17-15(16-10)20-3)18-13(19)9-12-7-5-4-6-8-12/h4-8H,9H2,1-3H3,(H,18,19)
• InChI Key: SAKGVLRWKUDVHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)OC)C)NC(=O)CC2=CC=CC=C2
• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.31 g/mol

Description

“2-Methoxy-4,6-dimethyl-5-nitropyrimidine” is a chemical compound with the molecular formula C7H9N3O3. It has a molecular weight of 183.165.

Physical And Chemical Properties Analysis

The compound has a density of 1.3±0.1 g/cm3, a boiling point of 316.0±34.0 °C at 760 mmHg, and a flash point of 144.9±25.7 °C. The exact mass is 183.064392 and it has a LogP of 1.47. The vapour pressure is 0.0±0.6 mmHg at 25°C and the index of refraction is 1.541.

Scientific Research Applications

Antifungal Applications

Research indicates that derivatives of 4-methoxy-N, N-dimethylpyrimidin, including compounds similar to N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)-2-phenylacetamide, exhibit significant antifungal properties. A study by Jafar et al. (2017) synthesized and evaluated the antifungal effects of several pyrimidin-derivatives against types of fungi such as Aspergillus terreus and Aspergillus niger. The synthesized compounds showed promising results, with one showing a higher antifungal effect than others, suggesting the potential of these compounds as antifungal agents (Jafar et al., 2017).

Radiolabeling for PET Imaging

Another potential application involves the radiosynthesis of selective ligands for imaging purposes. For example, Dollé et al. (2008) described the synthesis of DPA-714, a derivative within the same chemical family, labeled with fluorine-18 for positron emission tomography (PET) imaging. This compound was synthesized to image the translocator protein (18 kDa), highlighting the utility of such compounds in diagnostic imaging and possibly in the study of diseases like neurodegenerative disorders (Dollé et al., 2008).

Anticonvulsant Activity

Severina et al. (2020) conducted a study on the synthesis and pharmacological evaluation of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine, chemically related to N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)-2-phenylacetamide, as anticonvulsant agents. The study explored the compounds' interactions with anticonvulsant biotargets and their efficacy in a pentylenetetrazole-induced seizure model in rats. This research suggests that derivatives of 4,6-dimethylpyrimidin can have moderate anticonvulsant activities, indicating potential therapeutic applications (Severina et al., 2020).

Safety and Hazards

The safety information available indicates that the compound has hazard code Xi.